Cas no 1805301-13-6 (4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine)

• Product Name: 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine
• CAS No: 1805301-13-6
• MF: C₆H₄F₃NO₄
• MW: 211.095472335815
• CID: 4919033
• Update Time: 2025-06-25

4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine

• Inchi： 1S/C6H4F3NO4/c7-6(8,9)14-4-2(11)1-10-5(13)3(4)12/h1,11-12H,(H,10,13)
• InChI Key： CWRXTRYXGJBTER-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CNC(C=1O)=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 331
• XLogP3: 0.3
• Topological Polar Surface Area: 78.8

Additional information on 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine

Comprehensive Overview of 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine (CAS No. 1805301-13-6)

4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine (CAS No. 1805301-13-6) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, characterized by its trifluoromethoxy and trihydroxy substituents, exhibits remarkable potential in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules. Researchers are increasingly exploring its applications in targeting oxidative stress-related pathways, a topic of high relevance in neurodegenerative disease studies.

The molecular structure of 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine features a pyridine core with hydroxyl groups at the 2, 3, and 5 positions, along with a trifluoromethoxy group at the 4 position. This arrangement contributes to its polarity and hydrogen-bonding capacity, making it a candidate for interactions with biological macromolecules. Recent studies highlight its potential role in modulating redox signaling, a hot topic in anti-aging and metabolic disorder research. The compound’s CAS No. 1805301-13-6 is frequently searched in scientific databases, reflecting growing interest in its synthetic pathways and bioactivity.

In the context of green chemistry, 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine has been investigated for its environmental compatibility and biodegradability. With sustainability being a major focus in modern chemical industries, this compound’s potential for low-toxicity applications aligns with global trends toward eco-friendly solutions. Its fluorinated moiety also makes it a subject of interest in PET imaging probe development, addressing the demand for advanced diagnostic tools in oncology and neurology.

The synthetic routes for CAS No. 1805301-13-6 often involve multi-step organic transformations, including selective hydroxylation and trifluoromethoxylation. These methods are frequently discussed in academic forums, as researchers seek optimized protocols for scalable production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency—key concerns for regulatory compliance in pharmaceutical applications.

From a commercial perspective, 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine is listed in catalogs of fine chemical suppliers, often under categories like building blocks or pharmaceutical intermediates. Its pricing and availability are influenced by demand from academic labs and contract research organizations (CROs). Searches for "buy 1805301-13-6" or "suppliers of trihydroxypyridine derivatives" reflect its niche but growing market presence.

Future research directions for this compound may explore its utility in metal-chelating therapies, given its hydroxyl-rich structure. Additionally, collaborations between computational chemists and experimentalists could accelerate its adoption in virtual screening campaigns for drug repurposing—a cost-effective strategy gaining traction in post-pandemic drug development. As the scientific community prioritizes precision medicine, compounds like 4-(Trifluoromethoxy)-2,3,5-trihydroxypyridine will likely play pivotal roles in tailored therapeutic solutions.